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Compound of Interest

Compound Name: 4-Methylcyclohexanone

Cat. No.: B047639

This guide provides comprehensive safety protocols and logistical procedures for the handling
and disposal of 4-Methylcyclohexanone. Adherence to these guidelines is critical for ensuring
the safety of laboratory personnel and maintaining environmental compliance. This document is

intended for researchers, scientists, and drug development professionals who work with this
chemical.

Hazard and Physical Property Summary

4-Methylcyclohexanone is classified as a flammable liquid and vapor and is harmful if
swallowed.[1][2] It is crucial to understand its properties to handle it safely.
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Property

Value

GHS Classification

Flammable liquids (Category 3), Acute toxicity,
Oral (Category 4)[1]

Signal Word

Warning[1]

Hazard Statements

H226: Flammable liquid and vapor[1][2], H302:

Harmful if swallowed[1][2]

Physical State

Colorless to light yellow clear liquid[1]

Flash Point

48°C (118.4°F)[1]

Boiling Point

169-171°C (336.2-339.8°F)[1]

Molecular Formula

C7H120[1][2]

Molecular Weight

112.17 g/mol [1][2]

CAS Number

589-92-4[1][2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. All PPE should be inspected

prior to use.[2]
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical splash-resistant
safety glasses or goggles with
side shields.[1] A face shield
may be used for additional

protection.

Protects against splashes and
vapors. Must comply with
OSHA 29 CFR 1910.133 or EU
EN166 standards.[1][3]

Hand Protection

Chemical-resistant gloves

(e.qg., nitrile rubber).

Prevents direct skin contact.[4]

Skin & Body Protection

At minimum, a laboratory coat
and close-toed footwear.[1]
Flame-retardant and antistatic
protective clothing is

recommended.[2]

Protects skin from accidental

spills and splashes.

Respiratory Protection

Use only in a well-ventilated
area. A NIOSH-approved
respirator is required if
ventilation is inadequate or

exposure limits are exceeded.

Prevents inhalation of
potentially harmful vapors.[1]
[3][4] Respirators are not a
substitute for engineering

controls.[1]

Operational Plan: Safe Handling and Disposal

A systematic approach to handling, storage, and disposal is essential for minimizing risks.

Engineering Controls

» Ventilation: Always handle 4-Methylcyclohexanone in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation risks.[1][4]

o Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible

and in good working order.[1][4]

o Electrical Equipment: Use explosion-proof electrical, ventilating, and lighting equipment to

prevent ignition of flammable vapors.[1][2][5]

Procedural Guidance for Handling
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e Preparation:

o

Read the Safety Data Sheet (SDS) thoroughly before beginning work.

[¢]

Ensure all necessary PPE is available and in good condition.

[¢]

Confirm that engineering controls are functioning correctly.

[e]

Keep containers tightly closed when not in use.[1][2]
e Handling and Dispensing:
o Avoid all personal contact, including inhalation.[4]

o Ground and bond containers and receiving equipment during transfer to prevent static
discharge.[1][2][5]

o Use only non-sparking tools.[1][2][5]

o Keep the chemical away from sources of ignition such as heat, sparks, and open flames.

[11[2]
o Do not eat, drink, or smoke in the work area.[1][2][4]
e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]

o Clean the work area and decontaminate any equipment used.

Storage Requirements

 Store in a tightly-closed, original container in a cool, dry, and well-ventilated area.[1][2][4]

o Keep away from incompatible materials, including strong oxidizing agents, strong bases, and
strong reducing agents.[3][5]

e The storage area should be designated for flammable liquids and kept away from heat and
ignition sources.[3][5]
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Emergency Procedures

Spill Response Protocol

In the event of a spill, follow these steps immediately:

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[4]

Remove all sources of ignition.[1][5]

e Ventilate: Ensure the area is adequately ventilated.[2][4]

o Wear PPE: Don the appropriate PPE as specified in the table above before attempting

cleanup.[1]

o Contain and Absorb: Prevent the spill from entering drains.[1][2] Absorb the liquid with an

inert, non-combustible material such as sand, vermiculite, or a commercial sorbent.[1][2][4]

o Collect Waste: Using non-sparking tools, collect the absorbed material and place it into a

suitable, sealed, and properly labeled container for hazardous waste disposal.[1][4][5]

First Aid Measures

Exposure Route

First Aid Procedure

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with
water.[1][2] Call a poison center or doctor

immediately for medical advice.[1][2]

Skin Contact

Immediately remove all contaminated clothing.
[1][2] Flush skin with running water for at least
15 minutes.[1] Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of running
water for at least 15 minutes, holding eyelids

open.[1] Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air.[1][2] If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration.[1][5] Seek

medical attention.[1]
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Disposal Plan

All chemical waste must be managed in accordance with local, state, and federal regulations.
[4] Treat 4-Methylcyclohexanone as hazardous waste.

Step-by-Step Disposal Guidance

e \Waste Collection:

o Collect waste containing 4-Methylcyclohexanone in a designated, compatible, and leak-
proof container with a secure lid.[4][6]

o Do not mix this waste with other waste streams.[4]
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Methylcyclohexanone".[4][6]

o Storage of Waste:

o Store the sealed waste container in a designated, cool, and well-ventilated satellite
accumulation area, away from ignition sources.[6]

e Container Disposal:

o Empty containers must be triple-rinsed with a suitable solvent.[4][6] The rinsate must be
collected and disposed of as hazardous waste.[4][6]

e Final Disposal:

o Arrange for disposal through a licensed hazardous waste disposal company.[4] Dispose of
the contents and container at an approved waste disposal plant.[1][2]
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Post-Handling & Disposal

Figure 1: Workflow for the safe handiing and disposal of 4-Methylcyclohexanone.

Click to download full resolution via product page

Figure 1: Workflow for the safe handling and disposal of 4-Methylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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